Cas no 15170-74-8 (Copper,bis(methioninato-kN,kO)- (9CI))

• Product Name: Copper,bis(methioninato-kN,kO)- (9CI)
• CAS No: 15170-74-8
• MF: C₁₀H₂₀CuN₂O₄S₂
• MW: 359.952801704407
• CID: 203951
• PubChem ID: 24199153
• Update Time: 2025-06-25

Copper,bis(methioninato-kN,kO)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Copper,bis(methioninato-kN,kO)- (9CI)
• copper,(1-carboxy-3-methylsulfanylpropyl)azanide
• AC1NTQD2
• AC1NUS5Q
• Bis(2,3,4-trihydroxybenzaldoxyimato)copper(II)
• copper (6Z)-2-hydroxy-6-[(hydroxyamino)methylidene]-3-oxocyclohexa-1,4-dien-1-olate
• Copper, bis(2,3,4-trihydroxybenzaldehydeoximato-N1,O2)-, (SP-4-1)-
• Cutri2
• trans-bis(2,3,4-trihydroxybenzaldoximato)copper
• trans-bis(amino acidato)copper(II) complex of D,L-methionine
• DL-Methionine copper complex
• Copamin
• DL-Methionine copper(2+) salt
• NSC 314278
• Copper DL-Methionine
• Methionine copper salt
• bis(DL-methioninato-N,O)copper
• 15170-74-8
• copper;(1-carboxy-3-methylsulfanylpropyl)azanide
• Nsc314278
• (1-carboxy-3-methylsulfanylpropyl)azanide
• Copper Methionine

• Inchi： 1S/2C5H10NO2S.Cu/c2*1-9-3-2-4(6)5(7)8;/h2*4,6H,2-3H2,1H3,(H,7,8);/q2*-1;+2
• InChI Key： OGKRAMHEYIKPDE-UHFFFAOYSA-N
• SMILES： [Cu+2].S(C)CCC(C(=O)O)[NH-].S(C)CCC(C(=O)O)[NH-]

Computed Properties

• Exact Mass: 357.00000
• Monoisotopic Mass: 359.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 97
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Boiling Point: 306.9°Cat760mmHg
• Flash Point: 139.4°C
• PSA: 127.26000
• LogP: 0.99410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives